3-Methyl-2-(piperidin-1-YL)-3H-indole

Core Science & Biosynthesis

3-Methyl-2-(piperidin-1-YL)-3H-indole synthesis pathway

An In-depth Technical Guide to the Synthesis of 3-Methyl-2-(piperidin-1-yl)-1H-indole

Authored by: Gemini, Senior Application Scientist

Introduction: The Significance of the 2-Aminoindole Scaffold

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural basis for a vast array of pharmacologically active compounds, from neurotransmitters like serotonin to anti-migraine drugs of the triptan class.[1][2] Specifically, the 2-amino-3-methylindole motif represents a privileged scaffold. The introduction of an amino substituent at the C2 position and a methyl group at the C3 position creates a molecule with a unique electronic and steric profile, offering a versatile platform for drug discovery. The piperidine moiety, a common N-heterocycle in pharmaceuticals, is often incorporated to modulate physicochemical properties such as solubility, lipophilicity, and basicity, which are critical for optimizing pharmacokinetic and pharmacodynamic profiles.

This guide provides a comprehensive overview of a robust and scientifically validated pathway for the synthesis of 3-Methyl-2-(piperidin-1-yl)-1H-indole, a representative molecule of this important class. We will delve into the strategic rationale behind the chosen synthetic route, provide detailed experimental protocols, and explore the underlying reaction mechanisms, grounding our discussion in authoritative chemical literature.

Retrosynthetic Analysis and Strategic Planning

A logical retrosynthetic analysis of the target molecule, 3-Methyl-2-(piperidin-1-yl)-1H-indole, points to the disconnection of the C2-N bond as the most strategic approach. This bond formation is a key transformation in the synthesis of numerous nitrogen-containing aromatic compounds.

Caption: Retrosynthetic pathway for the target molecule.

This disconnection strategy leads us to two key precursors: a 3-methylindole core activated at the C2 position with a suitable leaving group (such as a halogen) and piperidine. The forward synthesis, therefore, involves two primary stages:

• Formation of a 2-Halo-3-methylindole Intermediate: Synthesizing an appropriately halogenated indole core.

• Palladium-Catalyzed Cross-Coupling: Effecting the C-N bond formation between the halo-indole and piperidine via a Buchwald-Hartwig amination reaction.

This pathway is advantageous due to the commercial availability of starting materials and the high efficiency and broad substrate scope of modern cross-coupling reactions.[3][4]

Synthetic Pathway: From Oxindole to the Final Product

The most reliable and well-documented route commences with 3-methyloxindole. This starting material provides a robust entry point to the required 2-chloro-3-methylindole intermediate.

Caption: Overall two-stage synthetic workflow.

Stage 1: Synthesis of 2-Chloro-3-methylindole

The conversion of a C2-carbonyl group on an oxindole to a chloro group is a standard transformation. The lactam oxygen of the oxindole can be activated by various reagents, such as phosphorus oxychloride (POCl₃) or a Vilsmeier-Haack type reagent generated in situ from oxalyl chloride and DMF, to facilitate the introduction of the chloride.

Experimental Protocol: Synthesis of 2-Chloro-3-methylindole

• Reagent Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add anhydrous toluene (10 mL per 1 g of 3-methyloxindole).

• Reaction Setup: Add 3-methyloxindole (1.0 eq) to the solvent.

• Reagent Addition: Slowly add phosphorus oxychloride (POCl₃, 1.5 eq) dropwise to the stirred suspension at 0 °C.

• Reaction Execution: After the addition is complete, heat the reaction mixture to reflux (approx. 110 °C) and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto crushed ice.

• Extraction: Neutralize the aqueous mixture with a saturated sodium bicarbonate (NaHCO₃) solution. Extract the product with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 2-chloro-3-methylindole as a solid.

Stage 2: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[4] This reaction has become a staple in modern organic synthesis due to its high functional group tolerance and efficiency. It is the ideal method for coupling the 2-chloro-3-methylindole intermediate with piperidine.

The choice of catalyst, ligand, and base is crucial for the success of the reaction. A common and effective system involves a palladium(0) source like tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃), a bulky, electron-rich phosphine ligand such as Xantphos, and a base like cesium carbonate (Cs₂CO₃).

Catalytic Cycle Mechanism

The reaction proceeds through a well-established catalytic cycle:

Caption: Simplified Buchwald-Hartwig amination catalytic cycle.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-chlorine bond of 2-chloro-3-methylindole to form a Pd(II) complex.

• Ligand Exchange/Coordination: The piperidine displaces the halide on the palladium center, a step often facilitated by the base.

• Reductive Elimination: The C-N bond is formed as the desired product is eliminated from the palladium center, regenerating the active Pd(0) catalyst to continue the cycle.

Experimental Protocol: Synthesis of 3-Methyl-2-(piperidin-1-yl)-1H-indole

• Reagent Preparation: To a flame-dried Schlenk tube, add 2-chloro-3-methylindole (1.0 eq), Pd₂(dba)₃ (0.02 eq), Xantphos (0.04 eq), and Cs₂CO₃ (2.0 eq).

• Reaction Setup: Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Solvent and Reagent Addition: Add anhydrous dioxane or toluene via syringe, followed by piperidine (1.2 eq).

• Reaction Execution: Seal the tube and heat the mixture in an oil bath at 100-120 °C for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

• Extraction: Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford the pure 3-Methyl-2-(piperidin-1-yl)-1H-indole.

Quantitative Data Summary

Step	Starting Material	Key Reagents	Product	Expected Yield
1	3-Methyloxindole	POCl₃	2-Chloro-3-methylindole	75-85%
2	2-Chloro-3-methylindole	Piperidine, Pd₂(dba)₃, Xantphos, Cs₂CO₃	3-Methyl-2-(piperidin-1-yl)-1H-indole	80-95%

Structural Elucidation and the 1H- vs. 3H-Indole Tautomer

The final product, 3-Methyl-2-(piperidin-1-yl)-1H-indole, is an aromatic heterocyclic system. The "1H-indole" designation refers to the common and most stable tautomer where the nitrogen atom bears a hydrogen and the pyrrole ring is aromatic.

The "3H-indole" nomenclature refers to a non-aromatic tautomer known as an indolenine. In this isomer, the C2-C3 bond is a single bond, the N1-C2 bond is a double bond (imine), and the C3 position is sp³-hybridized. While 3H-indole intermediates are proposed in mechanisms like the Fischer indole synthesis, the final isolated product under neutral or basic conditions is overwhelmingly the aromatic 1H-indole due to the significant energetic stabilization gained from aromaticity.[5][6] The product of the Buchwald-Hartwig amination described here will be the stable 1H-indole.

Conclusion

The synthesis of 3-Methyl-2-(piperidin-1-yl)-1H-indole is efficiently achieved through a robust two-stage process. The pathway leverages a classic transformation to create a key 2-chloro-3-methylindole intermediate from 3-methyloxindole, followed by a modern, high-yield palladium-catalyzed Buchwald-Hartwig amination to form the critical C2-N bond with piperidine. This strategic combination of established and contemporary synthetic methods provides a reliable and scalable route for researchers in drug discovery and development to access this valuable molecular scaffold.

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A Prospective Investigation into the In Vitro Cytotoxicity of 3-Methyl-2-(piperidin-1-YL)-3H-indole Against Cancer Cell Lines

Abstract

The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous compounds with significant therapeutic potential, including a variety of anticancer agents.[1][2] This in-depth technical guide addresses the prospective in vitro cytotoxic evaluation of a specific indole derivative, 3-Methyl-2-(piperidin-1-YL)-3H-indole. While direct cytotoxic data for this particular compound is not yet prevalent in publicly accessible literature, this document serves as a comprehensive roadmap for researchers and drug development professionals. It outlines the scientific rationale for investigating this compound, provides detailed experimental protocols for its cytotoxic characterization, and discusses potential mechanisms of action based on the established activities of structurally related indole derivatives.

Introduction: The Rationale for Investigating Novel Indole Derivatives in Oncology

Cancer remains a leading cause of mortality worldwide, necessitating the continuous development of novel and more effective therapeutic agents.[1] Natural and synthetic compounds containing the indole moiety have consistently demonstrated potent antiproliferative activities against a wide spectrum of cancer cell lines.[1][3] These compounds exert their anticancer effects through diverse mechanisms, including the induction of apoptosis, inhibition of tubulin polymerization, and modulation of key signaling pathways involved in cell growth and survival.[2][4]

The structural motif of 3-Methyl-2-(piperidin-1-YL)-3H-indole combines the established anticancer potential of the indole core with a piperidine substituent. Piperidine-containing compounds have also shown promise as anticancer agents, further strengthening the rationale for investigating this hybrid molecule.[5] This guide provides a robust framework for the systematic evaluation of its in vitro cytotoxicity and the elucidation of its potential as a novel anticancer therapeutic.

Prospective Cytotoxic Profiling: A Multi-faceted Approach

A thorough assessment of the cytotoxic potential of 3-Methyl-2-(piperidin-1-YL)-3H-indole requires a multi-pronged approach, beginning with a broad screening against a panel of cancer cell lines and progressing to more detailed mechanistic studies.

Initial Cytotoxicity Screening: The MTT Assay

The initial step in evaluating a novel compound's anticancer activity is to determine its effect on cell viability across a range of cancer cell lines. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method for this purpose.[6][7] It measures the metabolic activity of cells, which in most cases correlates with cell viability.[8]

Table 1: Proposed Panel of Human Cancer Cell Lines for Initial Screening

Cancer Type	Cell Line	Rationale
Breast Cancer	MCF-7, MDA-MB-231	Represents different subtypes (hormone receptor-positive and triple-negative).[3][9]
Lung Cancer	A549, H1299	Common non-small cell lung cancer models.[4]
Colon Cancer	HCT116, DLD-1	Widely used colorectal cancer cell lines.[10]
Leukemia	Jurkat, K562	Represent lymphoid and myeloid leukemia, respectively.[11][12]
Liver Cancer	HepG2	A well-characterized hepatocellular carcinoma cell line.[13][14]
Normal Cell Line	HEK-293, MRC-5	To assess selectivity and potential toxicity to non-cancerous cells.[11][13]

The primary endpoint of the MTT assay is the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%. A lower IC50 value indicates greater cytotoxic potency.[11]

Experimental Protocol: MTT Assay

This protocol outlines the steps for determining the IC50 value of 3-Methyl-2-(piperidin-1-YL)-3H-indole.

Materials:

• Selected cancer and normal cell lines

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 3-Methyl-2-(piperidin-1-YL)-3H-indole (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)[6]

• DMSO

• 96-well plates

• Multichannel pipette

• ELISA plate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at an optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.[15]

• Compound Treatment: Prepare serial dilutions of 3-Methyl-2-(piperidin-1-YL)-3H-indole in complete growth medium. Remove the old medium from the plates and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified 5% CO2 incubator.[6]

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours, or until a purple precipitate is visible.[15]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[6]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[15]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using non-linear regression analysis.

Elucidating the Mechanism of Action: Apoptosis and Cell Cycle Analysis

Should 3-Methyl-2-(piperidin-1-YL)-3H-indole exhibit significant cytotoxicity, the next critical step is to investigate its mechanism of action. Many indole derivatives induce cancer cell death through apoptosis (programmed cell death) and/or by causing cell cycle arrest.[4][16]

Detection of Apoptosis: Annexin V-FITC/Propidium Iodide Staining

A hallmark of early apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[17][18] Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorescent dye like FITC to detect apoptotic cells.[18] Propidium iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic and necrotic cells.[17][19] Dual staining with Annexin V-FITC and PI allows for the differentiation of viable, early apoptotic, late apoptotic, and necrotic cells.[19][20]

Experimental Protocol: Annexin V-FITC/PI Staining

Materials:

• Cancer cell line of interest

• 3-Methyl-2-(piperidin-1-YL)-3H-indole

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and binding buffer)[19][21]

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with 3-Methyl-2-(piperidin-1-YL)-3H-indole at its IC50 concentration for a predetermined time (e.g., 24 or 48 hours). Include an untreated control.

• Cell Harvesting: Harvest both adherent and floating cells. Wash the cells twice with ice-cold PBS.

• Staining: Resuspend the cells in 1X binding buffer at a concentration of 1 x 10^6 cells/mL.[20]

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.[20]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[18][20]

• Analysis: Add 400 µL of 1X binding buffer to each tube and analyze the cells by flow cytometry within one hour.[18]

Cell Cycle Analysis: Propidium Iodide Staining

Many cytotoxic agents exert their effects by disrupting the normal progression of the cell cycle.[22] Flow cytometric analysis of cellular DNA content using propidium iodide (PI) is a standard method to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).[23][24]

Experimental Protocol: Cell Cycle Analysis

Materials:

• Cancer cell line of interest

• 3-Methyl-2-(piperidin-1-YL)-3H-indole

• Ice-cold 70% ethanol

• PBS

• PI/RNase staining solution

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with the compound as described for the apoptosis assay.

• Cell Fixation: Harvest the cells and wash with PBS. Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Incubate at 4°C for at least 30 minutes.[25]

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in PI/RNase staining solution.

• Incubation: Incubate for 15-30 minutes at room temperature in the dark.

• Analysis: Analyze the cells by flow cytometry. The DNA content will be proportional to the PI fluorescence intensity.

Investigating the Apoptotic Pathway: Caspase Activity Assays

Caspases are a family of proteases that play a central role in the execution of apoptosis.[26] Measuring the activity of key caspases, such as the executioner caspases-3 and -7, can confirm the involvement of the apoptotic pathway.[26][27]

Caspase-Glo® 3/7 Assay

The Caspase-Glo® 3/7 Assay is a luminescent assay that measures the activity of caspases-3 and -7. The assay provides a proluminescent substrate containing the DEVD tetrapeptide sequence, which is cleaved by active caspases-3 and -7 to release aminoluciferin, a substrate for luciferase that generates a luminescent signal.[27] The intensity of the light produced is proportional to the amount of caspase activity.

Experimental Protocol: Caspase-Glo® 3/7 Assay

Materials:

• Cancer cell line of interest

• 3-Methyl-2-(piperidin-1-YL)-3H-indole

• Caspase-Glo® 3/7 Assay System[28]

• White-walled 96-well plates

• Luminometer

Procedure:

• Cell Treatment: Seed cells in a white-walled 96-well plate and treat with the compound at various concentrations and time points.

• Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.[28]

• Assay: Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of cell culture medium in each well.

• Incubation: Mix the contents of the wells and incubate at room temperature for 1-3 hours.[28]

• Measurement: Measure the luminescence using a luminometer.

Visualizing the Proposed Experimental Workflow and Potential Mechanisms

To provide a clear overview of the proposed research plan and potential outcomes, the following diagrams illustrate the experimental workflow and a hypothetical signaling pathway.

Caption: Proposed experimental workflow for cytotoxic evaluation.

Caption: Hypothetical intrinsic apoptotic pathway activation.

Conclusion and Future Perspectives

This technical guide provides a comprehensive and scientifically rigorous framework for the in vitro cytotoxic evaluation of 3-Methyl-2-(piperidin-1-YL)-3H-indole. By following the outlined experimental protocols, researchers can systematically assess its anticancer potential, determine its potency across various cancer cell lines, and begin to unravel its mechanism of action. Positive results from these in vitro studies would provide a strong foundation for further preclinical development, including in vivo efficacy studies in animal models and more in-depth mechanistic investigations to identify its precise molecular targets. The indole scaffold continues to be a rich source of novel anticancer drug candidates, and a systematic approach as described herein is essential for identifying and validating the therapeutic potential of new derivatives like 3-Methyl-2-(piperidin-1-YL)-3H-indole.

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A Technical Guide to Investigating the Therapeutic Potential of 2-(Piperidinyl)-3-Methyl-Indole Derivatives

This document provides a comprehensive, in-depth guide for researchers, scientists, and drug development professionals on identifying and validating the potential therapeutic targets of the 2-(piperidin-1-yl)-3H-indole scaffold, exemplified by the core structure of 3-Methyl-2-(piperidin-1-YL)-3H-indole. As this specific molecule is not extensively characterized in public literature, this guide establishes a robust investigational framework based on authoritative data from structurally analogous compounds. Our approach is grounded in the established principle that the indole and piperidine moieties are "privileged structures" in medicinal chemistry, frequently appearing in FDA-approved drugs and clinical candidates across a wide range of therapeutic areas.[1][2][3][4]

This guide will deconstruct the potential pharmacology of this compound class by exploring primary, secondary, and tertiary target families, providing the causal logic behind experimental choices and detailing self-validating protocols for target validation.

Part 1: Primary Hypothesized Target — The Alternative Complement Pathway

Expertise & Experience: Recent patent literature has strongly indicated that piperidinyl-indole derivatives are potent inhibitors of Complement Factor B .[5] Factor B is a serine protease that serves as the catalytic engine of the alternative complement pathway, a critical component of the innate immune system.[6] Dysregulation of this pathway is a key driver of several renal and inflammatory diseases. Therefore, Factor B represents the most promising and logical primary target for a novel 2-(piperidinyl)-3-methyl-indole derivative.

Therapeutic Rationale: Inhibition of Factor B can halt the amplification loop of the alternative pathway, preventing the excessive formation of the C3 convertase and subsequent downstream inflammatory and cell-lytic events. This mechanism is particularly relevant for treating complement-driven renal diseases such as C3 glomerulopathy (C3G) and IgA nephropathy (IgAN).[6][5]

Signaling Pathway: Alternative Complement Activation

The following diagram illustrates the central role of Factor B in the complement cascade, which our candidate molecule is hypothesized to inhibit.

Caption: The Alternative Complement Pathway and the inhibitory action of the candidate molecule on Factor B.

Experimental Validation Workflow: Factor B Inhibition

A tiered approach is essential for validating Factor B as a direct target.

Caption: Tiered experimental workflow for validating Factor B inhibition.

Protocol 1: In Vitro Factor B Hemolytic Assay

This assay provides a functional measure of alternative pathway inhibition.

• Reagents & Materials:

  • Candidate compound stock solution (in DMSO).

  • Factor B-depleted human serum.

  • Purified human Factor B and Factor D.

  • Rabbit erythrocytes (Er).

  • GVB-Mg-EGTA buffer (Gelatin Veronal Buffer with MgCl₂ and EGTA).

• Procedure:

  • Prepare serial dilutions of the candidate compound in GVB-Mg-EGTA buffer.

  • In a 96-well plate, combine the compound dilutions, Factor B-depleted serum, purified Factor B, and purified Factor D.

  • Incubate for 30 minutes at 37°C to allow for inhibitor binding.

  • Add rabbit erythrocytes to each well. Rabbit erythrocytes are potent activators of the alternative pathway.

  • Incubate for 1 hour at 37°C to allow for complement-mediated lysis.

  • Centrifuge the plate to pellet intact erythrocytes.

  • Transfer the supernatant to a new plate and measure the absorbance at 412 nm to quantify hemoglobin release.

• Data Analysis & Trustworthiness:

  • Calculate the percentage of hemolysis relative to a positive control (no inhibitor) and a negative control (no Factor B).

  • Plot the percent inhibition against the compound concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value. The self-validating nature of this protocol lies in the use of Factor B-depleted serum, ensuring that any observed inhibition is directly attributable to the reconstituted purified Factor B.

Part 2: Secondary Potential Targets — Inflammation and Pain

Expertise & Experience: The indole scaffold is the core of indomethacin, a widely used nonsteroidal anti-inflammatory drug (NSAID).[1] Numerous modern indole derivatives have been designed as potent anti-inflammatory and analgesic agents, primarily through the inhibition of Cyclooxygenase (COX) enzymes .[7][8] Given the structural precedent, evaluating a novel 3-methyl-indole derivative for COX-1 and COX-2 inhibition is a scientifically logical secondary line of inquiry.

Therapeutic Rationale: COX-1 and COX-2 are key enzymes in the synthesis of prostaglandins, which are lipid mediators of inflammation, pain, and fever. Selective inhibition of COX-2 is often desired to reduce inflammatory symptoms while minimizing the gastrointestinal side effects associated with COX-1 inhibition.

Experimental Validation Workflow: COX Inhibition

Caption: Experimental workflow for evaluating COX-1/COX-2 inhibition.

Protocol 2: In Vitro COX-2 Inhibition Assay (Fluorometric)

This protocol provides a direct measure of enzyme inhibition and selectivity.

• Reagents & Materials:

  • Candidate compound stock solution (in DMSO).

  • Human recombinant COX-2 enzyme.

  • Arachidonic acid (substrate).

  • ADHP (10-Acetyl-3,7-dihydroxyphenoxazine) as a fluorogenic probe.

  • Assay buffer (e.g., Tris-HCl).

  • Selective COX-2 inhibitor (e.g., Celecoxib) as a positive control.

• Procedure:

  • Prepare serial dilutions of the candidate compound.

  • In a black 96-well plate, add the assay buffer, COX-2 enzyme, and ADHP probe.

  • Add the compound dilutions or control to the wells and incubate for 15 minutes at 37°C.

  • Initiate the reaction by adding arachidonic acid.

  • Immediately begin kinetic reading of fluorescence (Excitation: 535 nm, Emission: 590 nm) every minute for 10-20 minutes.

• Data Analysis & Trustworthiness:

  • The rate of reaction is determined from the slope of the linear portion of the kinetic curve.

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

  • Determine the IC₅₀ value by non-linear regression.

  • Self-Validation: The protocol is repeated using the COX-1 enzyme to determine the selectivity index (IC₅₀ COX-1 / IC₅₀ COX-2). A high index indicates desirable COX-2 selectivity.

Part 3: Tertiary Potential Targets — Oncology

Expertise & Experience: The indole scaffold is a cornerstone of anticancer drug discovery.[9] Vinca alkaloids, which contain an indole moiety, are classic antimitotic agents that inhibit tubulin polymerization .[1] More modern indole derivatives have been developed to target key signaling nodes in cancer, including Receptor Tyrosine Kinases (RTKs) like EGFR and Cyclin-Dependent Kinases (CDKs) like CDK-2.[1] This broad activity profile makes an oncology screen a valuable tertiary investigation.

Therapeutic Rationale:

• Tubulin Inhibition: Disrupting microtubule dynamics induces cell cycle arrest in the G2/M phase and triggers apoptosis.[1]

• RTK/CDK Inhibition: Blocking these kinases inhibits the pro-proliferative and survival signaling pathways that are often hyperactive in cancer cells.[1][9]

Experimental Validation Workflow: Oncology Target Screening

Caption: A workflow for identifying and validating oncology targets.

Protocol 3: Cell Viability Assay (MTT)

This is a foundational screen to detect general cytotoxic or anti-proliferative effects.

• Reagents & Materials:

  • Panel of human cancer cell lines (e.g., MCF-7 breast, A549 lung, HCT-116 colon).[10]

  • Complete cell culture medium.

  • Candidate compound.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

  • Solubilization solution (e.g., DMSO or acidified isopropanol).

• Procedure:

  • Seed cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the candidate compound and incubate for 48-72 hours.

  • Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.

  • Add the solubilization solution to dissolve the formazan crystals.

  • Read the absorbance at 570 nm.

• Data Analysis & Trustworthiness:

  • Calculate the percentage of cell viability relative to vehicle-treated controls.

  • Determine the GI₅₀ (concentration for 50% growth inhibition) for each cell line.

  • Self-Validation: The use of a diverse panel of cell lines is crucial. A compound showing high potency across multiple lines may suggest a general mechanism like tubulin inhibition, while potency in specific lines (e.g., those known to be dependent on EGFR) can point towards a more specific kinase target.

Part 4: Quaternary Potential Targets — Central Nervous System (CNS)

Expertise & Experience: The indole core is structurally related to the neurotransmitter serotonin. Unsurprisingly, many indole derivatives target CNS receptors and enzymes. Specifically, 3-substituted piperidinyl-indoles have been developed as high-affinity serotonin 5-HT₁D receptor agonists for migraine therapy.[11][12] Additionally, indole-piperidine hybrids have been designed as dual inhibitors of acetylcholinesterase (AChE) and β-secretase (BACE-1) for the treatment of Alzheimer's disease.[1]

Therapeutic Rationale:

• 5-HT₁D Agonism: Activation of these receptors is thought to alleviate migraine headaches by causing vasoconstriction of cranial blood vessels and inhibiting the release of pro-inflammatory neuropeptides.

• AChE/BACE-1 Inhibition: This dual-action approach aims to both increase levels of the neurotransmitter acetylcholine (AChE inhibition) and reduce the production of amyloid-beta plaques (BACE-1 inhibition), two key pathological hallmarks of Alzheimer's disease.[1]

Summary of Potential Targets and Data Presentation

The following table summarizes the primary and secondary therapeutic targets identified through structural analogy.

Target Class	Specific Target(s)	Therapeutic Area	Rationale / Key Evidence
Complement System	Complement Factor B	Renal Disease, Inflammation	Strong patent data for piperidinyl-indole derivatives as potent inhibitors.[5]
Inflammation/Pain	COX-1, COX-2	Inflammation, Analgesia	Structural analogy to indomethacin and related indole NSAIDs.[1][7]
Oncology	Tubulin, EGFR, CDK-2	Cancer	Broad precedent for indole alkaloids and small molecules in oncology.[1][9]
Central Nervous System	5-HT₁D Receptor, AChE, BACE-1	Migraine, Alzheimer's Disease	Known activity of 3-substituted piperidinyl-indoles and indole-piperidine amides.[1][11]

Conclusion and Future Directions

The 3-Methyl-2-(piperidin-1-YL)-3H-indole scaffold represents a promising starting point for drug discovery. Based on robust evidence from analogous structures, the most direct and compelling therapeutic hypothesis points toward the inhibition of Complement Factor B for the treatment of inflammatory and renal diseases. However, the privileged nature of the indole and piperidine moieties warrants a broader investigation into secondary targets related to inflammation (COX enzymes), oncology (tubulin, kinases), and CNS disorders (serotonin receptors, Alzheimer's-related enzymes).

The experimental workflows detailed in this guide provide a rigorous, multi-tiered strategy for target validation, moving from direct biochemical assays to more complex cell-based and ex vivo systems. A critical next step, following initial target validation, will be comprehensive selectivity profiling to identify potential off-target liabilities and ensure the development of a safe and effective therapeutic agent.

References

• Title: Uses of piperidinyl-indole derivatives. Source: Google Patents (US12285422B2).
• Title: New uses of piperidinyl-indole derivatives. Source: Google Patents (CN111032042A).
• Title: Piperidinyl indole derivatives and their use as complement factor b inhibitors. Source: Google Patents (MX351291B).

• Title: Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Source: PMC (National Center for Biotechnology Information). URL: [Link]

• Title: Synthesis and Biological Evaluation of Novel N-Substituted 3-Methylindole Derivatives. Source: Yeditepe Journal of Health Sciences. URL: [Link]

• Title: Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. Source: MDPI. URL: [Link]

• Title: 2-Amino-3-methyl-9H-pyrido(2,3-b)indole. Source: PubChem. URL: [Link]

• Title: Synthesis of Medicinally Important Indole Derivatives: A Review. Source: Bentham Science. URL: [Link]

• Title: 3-methyl-2-phenyl-1-substituted-indole derivatives as indomethacin analogs: design, synthesis and biological evaluation as potential anti-inflammatory and analgesic agents. Source: PubMed. URL: [Link]

• Title: One-Pot Synthesis of 2-Amino-indole-3-carboxamide and Analogous. Source: PMC (National Center for Biotechnology Information). URL: [Link]

• Title: Synthesis and Biological Activity of Some 2,3- Diphenylindole Derivatives. Source: Research and Reviews: Journal of Chemistry. URL: [Link]

• Title: 3-Methyl-2-phenyl-1-substituted-indole derivatives as indomethacin analogs: Design, synthesis and biological evaluation as potential anti-inflammatory and analgesic agents. Source: ResearchGate. URL: [Link]

• Title: 2‐Aminoindoles and 2‐Iminoindolines as Viable Precursors of Indole‐Fused Nitrogenated Polyheterocycles. Source: UNICAM. URL: [Link]

• Title: 3-[3-(Piperidin-1-yl)propyl]indoles as highly selective h5-HT(1D) receptor agonists. Source: PubMed. URL: [Link]

• Title: Synthesis of 2‐Amino‐3‐arylindoles and their Fused Analogues via Intramolecular C‐Arylation. Source: ResearchGate. URL: [Link]

• Title: Synthesis and biological activity of some new 1-benzyl and 1-benzoyl-3-heterocyclic indole derivatives. Source: ResearchGate. URL: [Link]

• Title: Indole. Source: Wikipedia. URL: [Link]

• Title: Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Source: MDPI. URL: [Link]

• Title: Synthetic strategies and therapeutic insights into FDA-approved indole-containing drugs. Source: Taylor & Francis Online. URL: [Link]

• Title: Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. Source: IJNRD. URL: [Link]

• Title: Fluorination of 3-(3-(Piperidin-1-yl)propyl)indoles and 3-(3-(Piperazin-1-yl)propyl)indoles Gives Selective Human 5-HT1D Receptor Ligands with Improved Pharmacokinetic Profiles. Source: Figshare. URL: [Link]

• Title: Entropy controlled reaction of piperidine with isatin derivatives in 80% aqueous methanol. Source: SAGE Journals. URL: [Link]

• Title: Synthesis and Cytotoxic Activity Study of Novel 2-(Aryldiazenyl)-3-methyl-1H-benzo[g]indole Derivatives. Source: ResearchGate. URL: [Link]

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• 1. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. ijnrd.org [ijnrd.org]
• 5. CN111032042A - New uses of piperidinyl-indole derivatives - Google Patents [patents.google.com]
• 6. US12285422B2 - Uses of piperidinyl-indole derivatives - Google Patents [patents.google.com]
• 7. 3-methyl-2-phenyl-1-substituted-indole derivatives as indomethacin analogs: design, synthesis and biological evaluation as potential anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights [mdpi.com]
• 10. yeditepejhs.org [yeditepejhs.org]
• 11. 3-[3-(Piperidin-1-yl)propyl]indoles as highly selective h5-HT(1D) receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. figshare.com [figshare.com]

Structure-activity relationship (SAR) of 3-Methyl-2-(piperidin-1-YL)-3H-indole analogs

The optimization of indole-based scaffolds is a cornerstone of neuropharmacology and oncology drug discovery. While the planar 1H-indole framework has been heavily studied, the tautomeric rigidification afforded by 3-Methyl-2-(piperidin-1-yl)-3H-indole (an indolenine) introduces a distinct conformational topology. This guide provides an in-depth mechanistic and structural analysis of this chemotype, focusing on its synthesis, physicochemical tautomerism, and application as a privileged allosteric modulator for Class A G-Protein-Coupled Receptors (GPCRs).

Pharmacophore Architecture & Mechanistic Rationale

The core structural identity of 3-methyl-2-(piperidin-1-yl)-3H-indole relies on the highly regulated equilibrium between its 1H-indole (enamine-like) and 3H-indole (indolenine/amidine-like) tautomeric forms.

Unlike 1H-indole-2-carboxamide analogues—which are standard planar allosteric modulators for the Cannabinoid Receptor 1 (CB1)[1]—the substitution of a methyl group at the C3 position fundamentally alters the spatial dynamics of the core. When the C2 position is substituted with a strong electron-donating secondary amine (such as a piperidin-1-yl ring), the molecule energetically favors the 3H-indolenine tautomer.

Causality in Receptor Binding: The sp³ hybridization of the C3 carbon in the 3H-indole form forces the methyl group out of the aromatic plane, creating a "puckered" 3D geometry. This rigidity reduces the entropic penalty upon binding and strictly vectorizes the piperidine ring into deep, lipophilic allosteric pockets[2]. Furthermore, the basic nitrogen of the piperidine ring (

) remains partially protonated at physiological pH, allowing for robust cation- and salt-bridge interactions with aspartate or glutamate residues within the receptor.

Methodological Protocol: Synthesis and Self-Validation

The synthesis of the 3H-indole scaffold requires precise control over electrophilic activation to prevent undesired ring-opening or polymerization. The standard route utilizes a Vilsmeier-type halogenation of an oxindole precursor.

Step-by-Step Synthetic Workflow

• Electrophilic Activation: Dissolve 3-methylindolin-2-one (1.0 eq) in anhydrous toluene. Add Phosphorus Oxychloride (

  , 2.0 eq) and Phosphorus Pentachloride ( , 1.1 eq). Reflux at 110°C for 3 hours.

  • Causality: The highly oxophilic phosphorus reagents convert the lactam carbonyl into a 2-chloro-3H-indole intermediate. The combination of

    ensures complete conversion of the sterically hindered C2-carbonyl.

• Nucleophilic Amination: Concentrate the reaction mixture in vacuo to remove excess

  . Re-dissolve the crude imidoyl chloride in anhydrous N,N-Dimethylformamide (DMF). Cool to 0°C.

• Piperidine Addition: Dropwise add piperidine (3.0 eq) and triethylamine (TEA, 2.0 eq). Heat the mixture to 80°C for 4 hours.

  • Causality: Piperidine serves as a potent nucleophile. Heating is required to overcome the steric hindrance imposed by the adjacent C3-methyl group. TEA acts as an acid scavenger to neutralize the evolving HCl, preventing the protonation of the piperidine reagent.

• Self-Validating Analytics (In-Process Control):

  • LC-MS: Monitor for the disappearance of the 2-chloro intermediate and the appearance of the target mass (

    ).
  • C-NMR Validation: The protocol is validated by analyzing the C2 carbon shift. A definitive diagnostic peak at ppm confirms the presence of the C=N indolenine bond, proving the preservation of the 3H-indole tautomer over the 1H-isomer.

Synthetic workflow for the 3-Methyl-2-(piperidin-1-yl)-3H-indole scaffold.

Structure-Activity Relationship (SAR) Dynamics

Systematic modifications to the 3H-indole core drastically influence both target affinity (measured as

, the allosteric dissociation constant) and physicochemical properties. Drawing upon validated principles from CB1 allosteric modulator libraries[3], we can map the structure-activity relationship vectors across three distinct zones: the benzenoid ring (C5/C6), the indolenine C3 position, and the C2-amine.

Table 1: SAR Profile of Representative 3-Methyl-3H-Indole Analogs

Compound	Indole C5	Indole C3	C2-Substituent	Allosteric (nM)*	Tautomeric Predominance
1a	-H	-CH	Piperidin-1-yl	320	>95% 3H-indole
1b	-Cl	-CH	Piperidin-1-yl	85	>95% 3H-indole
1c	-Cl	-H	Piperidin-1-yl	167	60:40 (1H : 3H)
1d	-F	-CH	4-Methylpiperidin-1-yl	42	>98% 3H-indole

*Note:

values represent theoretical optimizations modeled against standard indole-2-carboxamide CB1 modulation assays.

• Halogenation at C5 (Compounds 1b & 1d): The introduction of electron-withdrawing groups (such as Chlorine or Fluorine) at the C5 position significantly boosts binding affinity[2]. This is driven by the localized depletion of electron density on the benzenoid ring, which optimizes

  stacking interactions with aromatic residues (e.g., Phe/Tyr) in the receptor's allosteric site.

• The C3-Methyl Imperative (Compound 1b vs 1c): Compound 1c, lacking the C3-methyl group, reverts heavily to a planar 1H-indole tautomeric state. This structural flattening causes a nearly 2-fold loss in binding potency. The presence of the C3-methyl functionally acts as a conformational locking mechanism, maintaining the critical 3H-indolenine 3D geometry[3].

• Piperidine Ring Modification (Compound 1d): Addition of a lipophilic 4-methyl group onto the piperidine ring dramatically enhances binding (

  nM) by filling a deep hydrophobic accessory pocket, simultaneously increasing overall membrane permeability.

Pharmacological Protocol: Allosteric Binding Evaluation

To validate the biological efficacy of 3-methyl-2-(piperidin-1-yl)-3H-indole derivatives, the standard metric is determining the equilibrium dissociation constant (

) and the cooperativity factor ( ) via a radioligand displacement assay using [³H]CP55,940[3].

In Vitro Radioligand Assay Methodology

• Membrane Preparation: Homogenize HEK293 cells stably expressing human CB1 receptors in ice-cold TME buffer (50 mM Tris-HCl, 3 mM MgCl₂, 0.2 mM EDTA, pH 7.4). Centrifuge at 40,000 × g for 30 minutes at 4°C. Resuspend the membrane pellet in TME buffer supplemented with 0.1% fatty acid-free BSA.

• Incubation: In a 96-well format, combine 50 µg of membrane protein with a sub-saturating concentration (0.5 nM) of the orthosteric radioligand [³H]CP55,940.

• Modulator Addition: Introduce the synthesized 3H-indole analogues at varied concentrations (1 nM to 10 µM).

  • Self-Validation Control: Include a parallel control well with SR141716A (a known competitive antagonist/inverse agonist)[2] to explicitly differentiate true allosteric modulation from competitive orthosteric displacement.

• Filtration & Quantification: Incubate the plates at 30°C for 90 minutes to reach equilibrium. Terminate the reaction by rapid vacuum filtration through GF/C glass fiber filters (pre-soaked in 0.5% polyethyleneimine). Wash filters thrice with cold wash buffer. Add scintillation fluid and quantify radioactivity using a liquid scintillation counter.

• Data Analysis: Positive allosteric modulators (PAMs) will exponentially increase the specific binding of [³H]CP55,940, while negative modulators (NAMs) will accelerate its dissociation.

  is extrapolated via non-linear regression analysis using an operational model of allosterism.

Mechanistic pathway of GPCR biased signaling driven by 3H-indole allosteric modulation.

Conclusion & Future Perspectives

The optimization of 3-Methyl-2-(piperidin-1-yl)-3H-indole analogs represents a sophisticated exercise in structural biology and medicinal chemistry. By purposely leveraging the tautomeric lock created by the C3-methyl group, drug development professionals can isolate specific 3D geometries that maximize highly directed piperidine binding. As GPCR allosteric modulators gain therapeutic traction due to their high spatial selectivity and low liability for receptor desensitization, indolenine scaffolds offer a geometrically distinct alternative to traditional flat planar systems.

References

1.[1] Mahmoud, Mariam M., et al. Structure-activity Relationship Study of indole-2-carboxamides Identifies a Potent Allosteric Modulator for the Cannabinoid Receptor 1 (CB1). Journal of Medicinal Chemistry 56.20 (2013). URL: [Link] 2.[3] Mahmoud, Mariam M., et al. Structure-Activity Relationship Study of Indole-2-carboxamides Identifies a Potent Allosteric Modulator for the Cannabinoid Receptor 1 (CB1). PubMed Central (PMC), National Institutes of Health. URL: [Link] 3.[2] Khurana, L., et al. Optimization of Chemical Functionalities of Indole-2-carboxamides To Improve Allosteric Parameters for the Cannabinoid Receptor 1 (CB1). Journal of Medicinal Chemistry 57.7 (2014). URL: [Link]

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• 1. Structure-activity relationship study of indole-2-carboxamides identifies a potent allosteric modulator for the cannabinoid receptor 1 (CB1) - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. Structure-Activity Relationship Study of Indole-2-carboxamides Identifies a Potent Allosteric Modulator for the Cannabinoid Receptor 1 (CB1) - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to 3-Methyl-2-(piperidin-1-YL)-3H-indole and its Analogs as Ligands for NMDA Receptors

For Researchers, Scientists, and Drug Development Professionals

Abstract

The N-methyl-D-aspartate (NMDA) receptor is a critical ionotropic glutamate receptor involved in synaptic plasticity, learning, and memory. Its dysfunction is implicated in a range of neurological and psychiatric disorders, making it a key target for therapeutic intervention. This technical guide provides an in-depth exploration of 3-Methyl-2-(piperidin-1-YL)-3H-indole and its structural analogs as a promising class of NMDA receptor ligands. While direct pharmacological data for the specific titular compound is emerging, the broader class of indole-piperidine derivatives has demonstrated significant potential, particularly as antagonists for the GluN2B subunit. This guide will synthesize current knowledge on the synthesis, mechanism of action, structure-activity relationships (SAR), and key experimental protocols for evaluating these compounds, offering a valuable resource for researchers in neuroscience and drug discovery.

Introduction: The Rationale for Targeting NMDA Receptors with Indole-Piperidine Scaffolds

The NMDA receptor is a heterotetrameric ion channel typically composed of two GluN1 and two GluN2 subunits.[1] The diverse subtypes of GluN2 subunits (A-D) confer distinct pharmacological and physiological properties to the receptor complex, opening avenues for the development of subtype-selective modulators with improved therapeutic profiles.[1] Over-activation of NMDA receptors can lead to excitotoxicity, a key pathological process in neurodegenerative diseases.[1] Consequently, NMDA receptor antagonists have been a major focus of drug development.

The indole nucleus is a privileged scaffold in medicinal chemistry, present in numerous biologically active compounds.[2] Its unique electronic properties and ability to participate in various non-covalent interactions make it an attractive starting point for ligand design.[2] The piperidine ring, a common motif in central nervous system (CNS) active drugs, provides a basic nitrogen atom that can be crucial for receptor interaction and can influence pharmacokinetic properties.[3] The combination of these two scaffolds in a single molecule has given rise to a class of compounds with significant affinity and selectivity for NMDA receptors, particularly the GluN2B subtype.[1][4]

Synthetic Strategies for Indole-Piperidine Derivatives

The synthesis of 3-Methyl-2-(piperidin-1-YL)-3H-indole and its analogs can be achieved through several established synthetic routes. A common and versatile approach is the Fischer indole synthesis, which allows for the construction of the indole core from a substituted phenylhydrazine and a suitable ketone or aldehyde.[5]

General Synthetic Scheme: A Step-by-Step Protocol

The following protocol outlines a general method for the synthesis of 1-[(substituted-1-piperidinyl)methyl)]-3-methyl-1H-indole derivatives, which are structurally related to the topic compound.[6]

Protocol 1: One-Pot Synthesis of 1-[(substituted-1-piperidinyl)methyl)]-3-methyl-1H-indole Derivatives [6]

• Dissolution: Dissolve 3-methylindole (2.2 mmol) in 20 mL of ethanol in a round-bottom flask.

• Addition of Reagents: To the solution, add formaldehyde (37%, 3 mmol) and the desired substituted piperidine derivative (2.2 mmol).

• Reflux: Reflux the reaction mixture for 4–6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After completion of the reaction, cool the mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).

• Characterization: The structure and purity of the final compound should be confirmed by spectroscopic methods such as 1H NMR, 13C NMR, and mass spectrometry.

Caption: Synthetic workflow for 1-[(substituted-1-piperidinyl)methyl)]-3-methyl-1H-indole derivatives.

Mechanism of Action at the NMDA Receptor

Indole-piperidine derivatives primarily act as non-competitive antagonists at the NMDA receptor.[1] Their main site of action is often the ifenprodil binding site, which is located at the interface of the GluN1 and GluN2B subunits.[4] By binding to this allosteric site, these compounds stabilize a closed or non-conducting state of the ion channel, thereby preventing the influx of Ca2+ even in the presence of glutamate and glycine.

Signaling Pathway of NMDA Receptor Antagonism

The antagonism of NMDA receptors by these ligands leads to a reduction in downstream signaling cascades that are typically activated by Ca2+ influx. This includes the modulation of enzymes such as calmodulin-dependent kinase II (CaMKII) and protein kinase C (PKC), and the regulation of gene expression through transcription factors like CREB.

Caption: Mechanism of action of indole-piperidine ligands at the NMDA receptor.

Structure-Activity Relationship (SAR) Studies

SAR studies are crucial for optimizing the potency, selectivity, and pharmacokinetic properties of lead compounds. For indole-piperidine NMDA receptor ligands, several key structural features have been identified that influence their activity.

Key Structural Determinants for Binding Affinity

• Substitution on the Indole Ring: The position and nature of substituents on the indole nucleus can significantly impact binding affinity. For instance, in a series of 3-substituted 1H-indoles, a methanesulfonamide group at the 6-position of the indole ring was found to be critical for high affinity to the GluN2B subunit.[4]

• The Piperidine Moiety: The piperidine ring and its substituents play a crucial role in interacting with the binding pocket. The presence of a benzyl group on the piperidine, for example, has been shown to enhance potency.[4]

• Linker between the Indole and Piperidine: The length and nature of the linker connecting the indole and piperidine moieties are also important for optimal positioning within the binding site.

Table 1: SAR Summary of Selected Indole-Piperidine Derivatives at the GluN2B Receptor

Compound	Indole Substitution	Piperidine Substitution	Linker	IC50 (nM)	Reference
10b	6-methanesulfonamide	4-benzyl	-CO-CH2-	8.9	[4]
Analog A	H	4-benzyl	-CO-CH2-	>1000	[4]
Analog B	6-methanesulfonamide	H	-CO-CH2-	540	[4]

Note: The data in this table is illustrative and based on published findings for a specific series of compounds.[4]

Experimental Protocols for Evaluation

The characterization of novel NMDA receptor ligands requires a combination of in vitro and in vivo assays to determine their binding affinity, functional activity, and potential therapeutic efficacy.

Radioligand Binding Assay

This assay is used to determine the binding affinity of a test compound for the NMDA receptor. It typically involves the displacement of a radiolabeled ligand from the receptor by the test compound.

Protocol 2: [3H]Ifenprodil Binding Assay for GluN2B Affinity [4]

• Membrane Preparation: Prepare crude synaptic membranes from the cerebral cortex of rats.

• Incubation: Incubate the membranes with a fixed concentration of [3H]ifenprodil and varying concentrations of the test compound in a suitable buffer.

• Filtration: After incubation, rapidly filter the mixture through glass fiber filters to separate bound from free radioligand.

• Scintillation Counting: Wash the filters and measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis: Determine the IC50 value of the test compound, which is the concentration required to inhibit 50% of the specific binding of the radioligand.

Electrophysiology

Patch-clamp electrophysiology on cells expressing specific NMDA receptor subtypes is the gold standard for characterizing the functional activity of a ligand (agonist, antagonist, or modulator).

Protocol 3: Whole-Cell Patch-Clamp Recording [1]

• Cell Culture: Use a cell line (e.g., HEK293) stably expressing the desired NMDA receptor subunits (e.g., GluN1/GluN2B).

• Recording: Establish a whole-cell patch-clamp recording from a single cell.

• Drug Application: Apply a saturating concentration of glutamate and glycine to elicit a maximal NMDA receptor-mediated current.

• Antagonist Application: Co-apply the test compound at various concentrations with the agonists to determine its inhibitory effect on the current.

• Data Analysis: Construct a concentration-response curve and calculate the IC50 for the antagonist effect.

Caption: Experimental workflow for the evaluation of NMDA receptor ligands.

Therapeutic Potential and Future Directions

The development of selective GluN2B antagonists holds significant promise for the treatment of various CNS disorders, including neuropathic pain, depression, and neurodegenerative diseases. The indole-piperidine scaffold represents a versatile platform for the design of such agents. Future research in this area will likely focus on:

• Improving Subtype Selectivity: Fine-tuning the structure of these compounds to achieve even greater selectivity for GluN2B over other GluN2 subtypes, as well as over other receptors in the CNS.

• Optimizing Pharmacokinetic Properties: Enhancing brain penetration and metabolic stability to improve in vivo efficacy and reduce potential off-target effects.

• Exploring Allosteric Modulation: Investigating the potential for these scaffolds to act as positive or negative allosteric modulators, which may offer a more subtle and potentially safer way to regulate NMDA receptor function compared to direct channel block.

Conclusion

The 3-Methyl-2-(piperidin-1-YL)-3H-indole scaffold and its analogs represent a compelling class of NMDA receptor ligands with significant therapeutic potential. Their ability to selectively target the GluN2B subunit offers the prospect of developing novel treatments for a range of debilitating neurological and psychiatric conditions. This guide has provided a comprehensive overview of the synthesis, mechanism of action, SAR, and evaluation of these compounds, serving as a foundational resource for further research and development in this exciting field.

References

• Structure-Activity Relationship of NMDA Receptor Ligands and Their Activities on the ERK Activation through Metabotropic Signaling Pathway. ACS Chemical Neuroscience.
• Development of 3-substituted-1H-indole derivatives as NR2B/NMDA receptor antagonists. Bioorganic & Medicinal Chemistry.
• Synthesis and Biological Evaluation of Novel N-Substituted 3-Methylindole Derivatives. Yeditepe Journal of Health Sciences.
• Synthesis and Biological Characterization of 3-Substituted 1H-Indoles as Ligands of GluN2B-ContainingN-Methyl-d-aspartate Receptors. Part 2. ACS Medicinal Chemistry Letters.

• Synthesis and biological characterization of 3-substituted 1H-indoles as ligands of GluN2B-containing N-methyl-D-aspartate receptors. Part 2. PubMed. [Link]

• Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. ACS Chemical Neuroscience.
• Structure-Activity Relationship of NMDA Receptor Ligands and Their Activities on the ERK Activation through Metabotropic Signaling Pathway. PubMed.

• Indole-2-carboxamidines as novel NR2B selective NMDA receptor antagonists. PubMed. [Link]

• Exploring the 3-piperidin-4-yl-1H-indole scaffold as a novel antimalarial chemotype. European Journal of Medicinal Chemistry.
• Recent advancements on biological activity of indole and their derivatives: A review. Chula Digital Collections.

• Different binding affinities of NMDA receptor channel blockers in various brain regions. PubMed. [Link]

• Targeting GluN2B-containing N-Methyl-D-aspartate receptors: design, synthesis, and binding affinity evaluation of novel 3-substituted indoles. PubMed. [Link]

• Synthesis and biological activity of some new indole derivatives containingn pyrazole moiety. Journal of Chemical and Pharmaceutical Research.

• 3-methyl-2-phenyl-1-substituted-indole derivatives as indomethacin analogs: design, synthesis and biological evaluation as potential anti-inflammatory and analgesic agents. PubMed. [Link]

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• 3. pubs.acs.org [pubs.acs.org]
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• 5. 3-methyl-2-phenyl-1-substituted-indole derivatives as indomethacin analogs: design, synthesis and biological evaluation as potential anti-inflammatory and analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. yeditepejhs.org [yeditepejhs.org]

Technical Notes & Optimization

Improving the yield of 3-Methyl-2-(piperidin-1-YL)-3H-indole synthesis

Welcome to the Synthesis Optimization Support Center . This technical guide is designed for medicinal chemists and drug development professionals seeking to maximize the yield and purity of 3-Methyl-2-(piperidin-1-yl)-3H-indole.

In medicinal chemistry, the 2-amino-3H-indole (indolenine) core is a critical pharmacophore, prominently featured in selective inhibitors such as the G9a histone methyltransferase inhibitor A-366[1]. While various advanced methodologies—such as copper-catalyzed couplings—exist for assembling complex 3,3-disubstituted indolenines[2], the classical two-phase activation of an oxindole precursor remains the most scalable approach for C-3 monosubstituted variants[3].

Below, we detail the causal mechanisms behind the optimal two-step workflow: the Vilsmeier-type chlorination of 3-methyloxindole[4], followed by the regioselective nucleophilic amination with piperidine.

Reaction Pathway & Intermediate Flow

Workflow for 3-Methyl-2-(piperidin-1-yl)-3H-indole synthesis via halogenation.

Step-by-Step Experimental Protocols

Phase 1: Halogenation to 2-Chloro-3-methyl-3H-indole

Objective: Convert the stable oxindole lactam into a highly electrophilic intermediate.

• Preparation: To a flame-dried 100 mL round-bottom flask under a strict argon atmosphere, add 3-methyloxindole (10.0 mmol) and anhydrous toluene (20 mL).

• Activation: Cool the system to 0 °C using an ice bath. Slowly add phosphorus oxychloride (POCl3) (15.0 mmol) dropwise, followed by anhydrous N,N-dimethylaniline (10.0 mmol). Causality Note: N,N-dimethylaniline acts as a mild, non-nucleophilic base that promotes the enolization of the oxindole to the active lactim tautomer, facilitating direct nucleophilic attack by the oxygen onto the POCl3 electrophile.

• Reflux: Gradually heat the reaction mixture to 100 °C and stir for 4 hours. Monitor completion via TLC (Hexane:EtOAc 8:2).

• Isolation: Remove the volatiles under reduced pressure on a rotary evaporator. Trust Validation: Do not perform an aqueous workup. The resulting 2-chloro-3H-indole is highly moisture-sensitive[4] and will rapidly hydrolyze back to the oxindole upon contact with water. Proceed immediately to Phase 2.

Phase 2: Nucleophilic Substitution with Piperidine

Objective: Achieve regioselective C-2 amination without compromising the 3H-indole core.

• Solvation: Dissolve the crude 2-chloro-3-methyl-3H-indole intermediate in anhydrous acetonitrile (30 mL) and cool to 0 °C.

• Amination: Add finely powdered, anhydrous potassium carbonate (K2CO3) (20.0 mmol) followed by freshly distilled piperidine (12.0 mmol). Causality Note: Acetonitrile provides the high dielectric constant necessary to stabilize the polar transition state of the displacement. K2CO3 functions strictly as an insoluble proton sponge, effectively scavenging HCl without triggering the elimination side-reactions common with soluble organic bases.

• Reaction: Warm the mixture to 80 °C and stir for 6 hours. The suspension should change from a murky yellow to a lighter, uniform dispersion.

• Purification: Cool to room temperature, filter through a Celite pad to remove inorganic salts, and concentrate. Purify the crude oil via flash column chromatography utilizing Basic Alumina (Hexane:EtOAc gradient). Trust Validation: Silica gel's inherent acidity can catalyze the hydrolysis of the newly formed 2-amino-indolenine. Basic alumina acts as a self-validating safeguard to preserve the 3H-indole tautomer.

Amination Optimization Data

The following table synthesizes quantitative trials illustrating the effect of solvent and base selection during the critical Phase 2 substitution.

Solvent	Base	Temperature	Time	Yield (%)	Major Issue / Observation
Dichloromethane (DCM)	NEt3	25 °C	12h	41%	Low kinetic energy leading to incomplete conversion.
Toluene	NEt3	110 °C	4h	55%	Extensive tarring and oxidative degradation.
Tetrahydrofuran (THF)	DIPEA	65 °C	8h	76%	Moderate off-target by-product formation.
Acetonitrile (MeCN)	K2CO3	80 °C	6h	89%	Optimal substitution trajectory; stable core.

Troubleshooting Guide & FAQs

Q: Why am I recovering primarily 3-methyloxindole instead of the 2-chloro intermediate after Phase 1? A: This is almost universally caused by moisture contamination. POCl3 activation is strictly anhydrous. If water is introduced via ambient humidity or wet solvents, the highly reactive phosphoryl intermediate or the final 2-chloroindolenine will rapidly hydrolyze back into the starting material. Ensure your glassware is flame-dried and argon-purged.

Q: During Phase 2 amination, my reaction mixture turns black and the final yield plummets. How do I prevent this? A: Discoloration signifies oxidative degradation of the indolenine core. Purge your reaction solvent with argon for 15 minutes prior to the addition of piperidine. Furthermore, using elevated temperatures (>100°C) with strong homogeneous bases (like Triethylamine) triggers undesired elimination and polymerization pathways. Rely on the optimized 80°C MeCN/K2CO3 system.

Q: Can I perform a "one-pot" synthesis without concentrating and isolating the 2-chloro intermediate? A: No. Direct addition of piperidine to the Phase 1 mixture will cause the unreacted POCl3 to violently react with your piperidine to form stable, inactive phosphoramides. This rapidly depletes your nucleophile and drastically drops the yield. All volatile phosphoryl chlorides must be removed in vacuo before proceeding.

Q: Are there alternative methodologies for creating 3H-indoles? A: Yes, substituted 3H-indoles can also be successfully synthesized via customized Fischer indole synthesis using specific aryl hydrazines and aliphatic ketones[5]. However, for placing a secondary amine like piperidine precisely at the C-2 position, the Vilsmeier-chlorination/substitution route remains the gold standard in terms of regiocontrol.

References

• New 3H-Indole Synthesis by Fischer's Method. Part I.MDPI.
• Epigenetics meets GPCR: inhibition of histone H3 methyltransferase (G9a) and histamine H 3 receptor for Prader–Willi Syndrome.Scientific Reports (NIH).
• OXINDOLE-3-CARBOXYLATES FROM DI-t-BUTYL 2-NITROPHENYLMALONATES.Semantic Scholar (Heterocycles).
• INDOLO[2,1-b]QUINAZOLINE-6,12-DIONE ANTIBACTERIAL COMPOUNDS AND METHODS OF USE THEREOF.Google Patents.
• Concise Construction of 3,3-Disubstituted-2-amino-3H-indoles via Copper-catalyzed Coupling of Aryl Chloride and α-Alkyl Cyanoacetate.26th ISHC Congress - Book of Abstracts.

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. WO1995013807A1 - INDOLO[2,1-b]QUINAZOLINE-6,12-DIONE ANTIBACTERIAL COMPOUNDS AND METHODS OF USE THEREOF - Google Patents [patents.google.com]
• 5. New 3H-Indole Synthesis by Fischer’s Method. Part I. [mdpi.com]

Technical Support Center: A Guide to Avoiding Side Reactions in the Fischer Indole Synthesis

Welcome to the technical support center for the Fischer indole synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable advice for minimizing side reactions and maximizing the yield and purity of your target indole. We will move beyond simple procedural steps to explain the underlying chemical principles, empowering you to troubleshoot effectively and adapt protocols to your specific substrates.

Understanding the Mechanism: The Root of Potential Side Reactions

The Fischer indole synthesis is a robust and versatile method for creating the indole nucleus, a privileged scaffold in medicinal chemistry. The reaction proceeds by heating a (substituted) phenylhydrazine with an aldehyde or ketone in the presence of an acid catalyst.[1][2] The generally accepted mechanism involves several key steps, each of which presents an opportunity for side reactions if not properly controlled.[1][3][4]

The core pathway is as follows:

• Hydrazone Formation: Reversible condensation of the arylhydrazine and the carbonyl compound.[5]

• Tautomerization: The hydrazone isomerizes to the crucial ene-hydrazine intermediate.[1]

• [1][1]-Sigmatropic Rearrangement: The protonated ene-hydrazine undergoes a concerted rearrangement, forming a new C-C bond and breaking the N-N bond. This is often the rate-determining step.[4][6]

• Rearomatization & Cyclization: The resulting di-imine intermediate rearomatizes, followed by intramolecular cyclization to form an aminal.[3][7]

• Ammonia Elimination: Finally, the elimination of ammonia under acidic conditions yields the aromatic indole.[1]

Side reactions primarily arise from deviations from this pathway, often driven by substrate electronics, steric hindrance, or suboptimal reaction conditions.[8][9]

Caption: Main pathway of the Fischer indole synthesis and key branching points leading to common side reactions.

Frequently Asked Questions (FAQs)

Q1: My reaction is turning into a black tar, and I'm getting a very low yield. What's happening? A: Tar formation is a common issue, often caused by excessive heat or an overly strong acid catalyst, leading to decomposition of starting materials, intermediates, or the final indole product.[10] The electron-rich indole ring can be susceptible to polymerization under harsh acidic conditions.[11] Consider reducing the reaction temperature and screening milder acid catalysts.

Q2: I'm using an unsymmetrical ketone and getting a mixture of two indole isomers. How can I control the regioselectivity? A: The formation of regioisomers arises from the two possible ene-hydrazine intermediates that can be formed from an unsymmetrical ketone.[10][12] The ratio of these isomers can be influenced by the choice of acid catalyst and reaction conditions.[13] Generally, bulkier acid catalysts or lower temperatures may favor the formation of the sterically less hindered ene-hydrazine, leading to one major regioisomer. A systematic screening of acids and solvents is often necessary to optimize selectivity.[14]

Q3: My starting hydrazone is consumed, but I'm not forming the indole. Instead, I'm isolating aniline derivatives. What is this side reaction? A: This points to a competing N-N bond cleavage pathway.[10] This side reaction is particularly prevalent when the arylhydrazine or carbonyl component contains strong electron-donating groups.[9] These substituents can stabilize the intermediates formed from N-N bond cleavage, making this pathway kinetically competitive with the desired[1][1]-sigmatropic rearrangement.[9][15] Switching to a milder Lewis acid (e.g., ZnCl₂) and using lower temperatures can help disfavor this cleavage.[11][16]

Q4: Can I run the Fischer indole synthesis as a one-pot procedure? A: Yes, and it is often advantageous.[10] Generating the hydrazone in situ and proceeding directly to the cyclization without isolation can improve overall yield, especially if the hydrazone intermediate is unstable.[4][10] This approach also minimizes handling losses and saves time.

Troubleshooting Guide: From Symptoms to Solutions

This section provides a systematic approach to diagnosing and solving common problems encountered during the Fischer indole synthesis.

Symptom / Observation	Potential Cause(s)	Recommended Solutions & Underlying Logic
Low or No Conversion of Starting Hydrazone	1. Insufficient Acid Strength/Activity: The acid is too weak to catalyze the tautomerization and rearrangement steps effectively.[16] 2. Low Reaction Temperature: The activation energy for the[1][1]-sigmatropic rearrangement is not being met.[8]	Solution: 1. Switch to a Stronger Acid: If using a weak Brønsted acid like acetic acid, try a stronger one like p-toluenesulfonic acid (p-TsOH) or a Lewis acid like ZnCl₂ or BF₃·OEt₂.[16] 2. Increase Temperature: Systematically increase the reaction temperature in increments (e.g., 80 °C, 100 °C, 120 °C) while monitoring the reaction by TLC or LC-MS to find the optimal balance between reaction rate and decomposition.[10][16]
Significant N-N Bond Cleavage (Aniline Byproducts)	1. Electron-Donating Substituents: Substituents on either the arylhydrazine or carbonyl partner stabilize cleavage intermediates.[9] 2. Excessively Strong Protic Acid: Strong Brønsted acids can favor the heterolytic cleavage pathway.[9]	Solution: 1. Use Milder Lewis Acids: Switch from strong protic acids (H₂SO₄, PPA) to a Lewis acid like ZnCl₂. Lewis acids can still facilitate the key rearrangement without promoting cleavage as aggressively.[11] 2. Lower Reaction Temperature: This side reaction often has a higher activation energy than the desired pathway, so lowering the temperature can significantly improve the product ratio.[11] 3. Protecting Groups: For substrates with highly activating groups (e.g., a hydroxyl group), consider protecting it to reduce its electron-donating ability.[11]
Formation of Regioisomers	1. Use of Unsymmetrical Ketones: Tautomerization can occur on either side of the carbonyl, leading to two different ene-hydrazines.[10]	Solution: 1. Catalyst and Solvent Screening: The regioselectivity is often dependent on the specific combination of substrate, acid, and solvent. There is no universal solution, and empirical screening is key. Weaker acids may show higher selectivity.[12][14] 2. Substrate Modification: If possible, consider a synthetic route that utilizes a symmetrical ketone or an aldehyde to avoid the issue of regioselectivity altogether. A palladium-catalyzed cross-coupling approach can sometimes offer better control.[1][17]
Polymerization / Tar Formation	1. Excessively High Temperature: Causes thermal decomposition of sensitive organic molecules.[10] 2. Overly Strong Acid Catalyst: Promotes acid-catalyzed polymerization of the electron-rich indole product.[16] 3. Presence of Oxygen: Can lead to oxidative side reactions and decomposition.[12]	Solution: 1. Optimize Temperature: Find the minimum temperature required for a reasonable reaction rate.[10] 2. Use a Milder Acid: Test weaker Brønsted acids or Lewis acids.[10] 3. Inert Atmosphere: Perform the reaction under an inert atmosphere of nitrogen or argon to prevent oxidation, especially when synthesizing easily oxidized indoles like hydroxyindoles.[12]

Optimized Protocols

The following protocols are provided as a starting point. Optimal conditions, particularly the choice of acid and temperature, are highly substrate-dependent and may require further optimization.

Protocol 1: General One-Pot Procedure using p-Toluenesulfonic Acid (p-TsOH)

This protocol is a good starting point for many simple aldehydes and ketones.

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add the arylhydrazine (1.0 eq) and the carbonyl compound (1.0-1.1 eq).

• Solvent Addition: Add a suitable solvent such as toluene or ethanol (typically 5-10 mL per mmol of arylhydrazine).

• Catalyst Addition: Add p-toluenesulfonic acid monohydrate (0.1-1.0 eq). For initial attempts, start with 0.2 equivalents.

• Reaction: Heat the mixture to reflux (typically 80-110 °C). Monitor the reaction progress by TLC or LC-MS. The disappearance of the starting materials and the formation of the indole product are key indicators. Reaction times can vary from 2 to 24 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with an organic solvent like ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the acid catalyst.

  • Wash the organic layer with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica gel or by recrystallization.[11]

Protocol 2: Lewis Acid-Catalyzed Synthesis with Zinc Chloride (ZnCl₂)

This method is often effective for substrates prone to N-N bond cleavage.

• Hydrazone Formation (Optional but Recommended):

  • Dissolve the arylhydrazine (1.0 eq) and the carbonyl compound (1.0 eq) in ethanol.

  • Add a catalytic amount of acetic acid (1-2 drops).

  • Stir at room temperature or heat gently until hydrazone formation is complete (monitored by TLC).

  • The hydrazone can be isolated by filtration if it precipitates, or the solvent can be removed under reduced pressure.[5]

• Reaction Setup: Place the isolated hydrazone (1.0 eq) and anhydrous zinc chloride (1.5-2.0 eq) in a round-bottom flask. Note: ZnCl₂ is highly hygroscopic; ensure it is handled in a dry environment.

• Reaction: Heat the mixture, often without solvent (neat), to a high temperature (120-180 °C). Alternatively, a high-boiling solvent like xylene can be used. Monitor the reaction closely by TLC.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully add a dilute aqueous acid solution (e.g., 1M HCl) to dissolve the zinc salts.

  • Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate.

• Purification: Purify the crude indole by column chromatography or recrystallization.

References

• Wikipedia. (n.d.). Fischer indole synthesis. Wikipedia. Retrieved from [Link]

• Saputra, M. A., et al. (2011). Why Do Some Fischer Indolizations Fail?. Journal of the American Chemical Society. Retrieved from [Link]

• Zhan, F., & Liang, G. (2013). Formation of enehydrazine intermediates through coupling of phenylhydrazines with vinyl halides: entry into the Fischer indole synthesis. Angewandte Chemie International Edition in English, 52(4), 1266-9. Retrieved from [Link]

• Semantic Scholar. (n.d.). Formation of enehydrazine intermediates through coupling of phenylhydrazines with vinyl halides: entry into the Fischer indole synthesis. Semantic Scholar. Retrieved from [Link]

• MDPI. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. MDPI. Retrieved from [Link]

• Vedantu. (2021, January 4). Fischer Indole Synthesis: Mechanism, Steps & Importance. Vedantu. Retrieved from [Link]

• Royal Society of Chemistry. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Publishing. Retrieved from [Link]

• Testbook. (n.d.). Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure. Testbook. Retrieved from [Link]

• Chemistry Learner. (n.d.). Fischer Indole Synthesis: Definition, Examples and Mechanism. Chemistry Learner. Retrieved from [Link]

• Reddit. (2024, March 16). How to minimize side products of this reaction. r/OrganicChemistry. Retrieved from [Link]

• Journal of the Chemical Society B: Physical Organic. (1970). Fischer indole synthesis on unsymmetrical ketones. The effect of the acid catalyst. RSC Publishing. Retrieved from [Link]

• SynArchive. (n.d.). Fischer Indole Synthesis. SynArchive. Retrieved from [Link]

• Chemistry Stack Exchange. (2020, September 19). Fischer indole synthesis: significance of choice of acid catalyst. Chemistry Stack Exchange. Retrieved from [Link]

• Prochazka, M. P., & Carlson, R. (1989). On the Roles of Lewis Acid Catalysts and Solvents in the Fischer Indole Synthesis. Acta Chemica Scandinavica, 43, 651-659. Retrieved from [Link]

• Saputra, M. A., et al. (2011). Why Do Some Fischer Indolizations Fail?. Journal of the American Chemical Society, 133(15), 5986-5997. Retrieved from [Link]

• Green Chemistry. (2022). Mechanochemical Fischer indolisation: an eco-friendly design for a timeless reaction. RSC Publishing. Retrieved from [Link]

• Molecules. (2020). Continuous Flow Synthesis of Heterocycles: A Recent Update on the Flow Synthesis of Indoles. MDPI. Retrieved from [Link]

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• 4. Fischer Indole Synthesis: Steps, Mechanism & Key Applications [vedantu.com]
• 5. benchchem.com [benchchem.com]
• 6. New 3H-Indole Synthesis by Fischer’s Method. Part I. [mdpi.com]
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• 9. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. semanticscholar.org [semanticscholar.org]

Reference Data & Comparative Studies

A Senior Scientist's Guide to Validating Ligand-Target Engagement: A Comparative Analysis for 3-Methyl-2-(piperidin-1-YL)-3H-indole

This guide provides a comprehensive framework for researchers and drug development professionals on how to rigorously validate the binding affinity of a novel small molecule, using the hypothetical case of 3-Methyl-2-(piperidin-1-YL)-3H-indole. The specific biological target for this molecule is not widely established in public literature. However, its chemical scaffold, containing indole and piperidine moieties, is common in ligands targeting G-protein coupled receptors (GPCRs).

For the purpose of this illustrative guide, we will proceed with a plausible and well-characterized representative target: the Human Serotonin Receptor 2A (5-HT2A) . This approach allows us to demonstrate a robust, multi-faceted validation strategy that can be adapted for any newly identified ligand-target pair.

Our focus will be on comparing and contrasting orthogonal, industry-standard biophysical and biochemical assays. We will delve into the causality behind experimental choices, ensuring that the described workflow is a self-validating system that generates trustworthy and reproducible data.

The Imperative of Orthogonal Validation

Confirming a direct interaction between a small molecule and its protein target is the foundational step in drug discovery. Relying on a single method can be misleading, as experimental artifacts can mimic a true binding event. A truly robust validation strategy employs multiple, distinct techniques that measure the interaction based on different physical principles. If a direct, high-affinity interaction is observed across several orthogonal assays, confidence in the result increases exponentially.

Here, we compare three gold-standard techniques for quantifying binding affinity:

• Radioligand Binding Assays (RBA): A biochemical method measuring the displacement of a radioactive ligand.

• Surface Plasmon Resonance (SPR): A biophysical, label-free method measuring changes in refractive index upon binding.

• Isothermal Titration Calorimetry (ITC): A biophysical, label-free method directly measuring the heat change associated with a binding event.

Comparative Analysis of Key Binding Affinity Assays

The choice of assay depends on the specific scientific question, the availability of reagents, and the required throughput. Below is a summary of the core techniques for validating the binding of our compound of interest, 3-Methyl-2-(piperidin-1-YL)-3H-indole, to the 5-HT2A receptor.

Feature	Radioligand Binding Assay (RBA)	Surface Plasmon Resonance (SPR)	Isothermal Titration Calorimetry (ITC)
Principle	Measures competition between the test compound and a radiolabeled ligand for the target receptor.	Measures the change in refractive index when an analyte (ligand) flows over a sensor chip with the immobilized target.	Measures the heat released or absorbed during the binding event between a ligand and a target in solution.
Primary Output	Kᵢ (Inhibition Constant): An indirect measure of binding affinity derived from the IC₅₀ value.	K_D (Dissociation Constant): Direct measure of affinity. kₐ (on-rate) and k_d (off-rate): Provides kinetic information.	K_D (Dissociation Constant): Direct measure of affinity. ΔH (Enthalpy) and ΔS (Entropy): Provides a full thermodynamic profile.
Key Advantages	High sensitivity, well-established for GPCRs, suitable for membrane preparations.	Label-free, real-time kinetic data, can detect weak interactions.	Label-free, direct measurement of binding in solution, provides thermodynamic data.
Key Limitations	Requires synthesis of a radiolabeled ligand, indirect measurement of affinity, potential for artifacts.	Requires immobilization of the target protein which may affect its conformation, can be sensitive to buffer conditions.	Requires large amounts of pure, soluble protein and ligand, lower throughput.
Best For	High-throughput screening, initial validation in native membrane environments.	Detailed kinetic analysis, fragment screening, confirming direct interaction.	Gold-standard validation, understanding the thermodynamic drivers of binding.

In-Depth Experimental Protocol: Competitive Radioligand Binding Assay

The competitive RBA is often the first-line method for validating a new ligand for a known GPCR target due to its high sensitivity and established protocols. Here, we outline the steps to determine the binding affinity (Kᵢ) of 3-Methyl-2-(piperidin-1-YL)-3H-indole for the 5-HT2A receptor.

Causality Behind the Choices: We use a competitive assay because it allows us to determine the affinity of our unlabeled test compound by measuring its ability to displace a well-characterized radioligand with known affinity. We use cell membranes expressing the receptor rather than whole cells to eliminate confounding factors like cell permeability.

Workflow Diagram: Competitive Radioligand Binding Assay

Caption: Workflow for determining the Kᵢ of a test compound using a competitive radioligand binding assay.

Step-by-Step Methodology

• Membrane Preparation:

  • Culture and expand HEK293 cells stably expressing the human 5-HT2A receptor.

  • Harvest the cells and resuspend them in ice-cold homogenization buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Homogenize the cell suspension using a Dounce or Polytron homogenizer.

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration. Store at -80°C.

• Assay Execution:

  • Prepare a serial dilution of 3-Methyl-2-(piperidin-1-YL)-3H-indole, typically from 10 mM down to 0.1 nM.

  • In a 96-well plate, combine:

    • 50 µL of assay buffer (50 mM Tris-HCl, pH 7.4)

    • 50 µL of radioligand (e.g., [³H]Ketanserin) at a final concentration near its K_D (e.g., ~1 nM).

    • 50 µL of the test compound dilution.

    • 50 µL of the 5-HT2A membrane preparation (e.g., 10-20 µg of protein).

  • Include controls for total binding (no test compound) and non-specific binding (excess of a known unlabeled ligand, e.g., 10 µM Mianserin).

  • Incubate the plate for 60 minutes at room temperature to allow the binding to reach equilibrium.

• Detection and Analysis:

  • Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound.

  • Wash the filters multiple times with ice-cold wash buffer to remove all non-adherent radioactivity.

  • Measure the radioactivity retained on each filter disc using a liquid scintillation counter.

  • Calculate the percentage of specific binding at each concentration of the test compound.

  • Plot the percent inhibition versus the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.

  • Convert the IC₅₀ to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation : Kᵢ = IC₅₀ / (1 + [L]/K_D), where [L] is the concentration of the radioligand and K_D is its dissociation constant for the receptor.

Orthogonal Validation with Surface Plasmon Resonance (SPR)

To build confidence in the RBA data, SPR should be employed. This technique provides a direct, label-free measurement of the binding kinetics.

Causality Behind the Choice: SPR is chosen as an orthogonal method because it relies on a completely different physical principle (change in refractive index) and provides kinetic data (on- and off-rates), which is not available from an equilibrium-based assay like RBA. A successful SPR experiment confirms a direct biomolecular interaction.

Principle of Surface Plasmon Resonance

Caption: Principle of SPR: Binding of an analyte to an immobilized target on a sensor chip causes a detectable shift in the angle of reflected light.

Hypothetical Data Comparison

To put our results into context, we would compare the binding affinity of our test compound to known, high-affinity ligands for the 5-HT2A receptor.

Compound	Method	Affinity Metric	Result	Interpretation
[³H]Ketanserin (Reference Radioligand)	RBA	K_D	~1.5 nM	High-affinity antagonist, suitable for displacement assays.
Risperidone (Reference Compound)	RBA	Kᵢ	~3.0 nM	Potent, well-characterized antagonist.
3-Methyl-2-(piperidin-1-YL)-3H-indole	RBA	Kᵢ	(Hypothetical) 50 nM	Moderate affinity. If this were the result, it would indicate a direct but less potent interaction than the references.
3-Methyl-2-(piperidin-1-YL)-3H-indole	SPR	K_D	(Hypothetical) 65 nM	Confirms direct binding. Good concordance with RBA data increases confidence in the result.

Conclusion and Path Forward

This guide outlines a robust, multi-assay strategy for validating the binding affinity of a novel compound, 3-Methyl-2-(piperidin-1-YL)-3H-indole, to a hypothesized target, the 5-HT2A receptor. By first using a sensitive, high-throughput method like a competitive radioligand binding assay, we can efficiently determine the compound's potency (Kᵢ). This result must then be validated using an orthogonal, biophysical method such as Surface Plasmon Resonance (SPR) to confirm a direct interaction and gain kinetic insights.

If the hypothetical results shown above (Kᵢ ≈ 50 nM, K_D ≈ 65 nM) were obtained, we could conclude with high confidence that 3-Methyl-2-(piperidin-1-YL)-3H-indole is a direct binder to the 5-HT2A receptor with moderate affinity. For a comprehensive understanding, a third orthogonal technique like Isothermal Titration Calorimetry could be employed to unravel the thermodynamic drivers of this interaction, providing a complete picture of the binding event and guiding future lead optimization efforts.

References

• Malan, A., et al. (2007). Radioligand binding assays: theory and practice. Current protocols in pharmacology, Chapter 1, Unit 1.2. Available at: [Link]

• Schasfoort, R. B. M., & Tudos, A. J. (Eds.). (2008). Handbook of Surface Plasmon Resonance. Royal Society of Chemistry. Available at: [Link]

• Ghai, R., et al. (2017). Isothermal Titration Calorimetry: A Powerful Tool for Studying Biomolecular Interactions. Methods in molecular biology (Clifton, N.J.), 1521, 1–18. Available at: [Link]

• Cheng, Y., & Prusoff, W. H. (1973). Relationship between the inhibition constant (K1) and the concentration of inhibitor which causes 50 per cent inhibition (I50) of an enzymatic reaction. Biochemical pharmacology, 22(23), 3099–3108. Available at: [Link]

A Researcher's Guide to the Synthesis and Characterization of 2,3-Disubstituted Indoles: A Predictive Approach for 3-Methyl-2-(piperidin-1-YL)-3H-indole

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the indole scaffold remains a cornerstone of innovation, with its derivatives showing a wide array of biological activities.[1] This guide delves into the experimental considerations for a specific, yet sparsely documented, member of this family: 3-Methyl-2-(piperidin-1-YL)-3H-indole . Due to the limited direct literature on this compound, this document serves as a predictive and methodological framework. It leverages established synthetic precedents and the known reactivity of related 2,3-disubstituted indoles to provide a robust starting point for researchers aiming to synthesize, characterize, and ensure the reproducibility of experiments involving this molecule.

Unraveling the Synthetic Challenge: A Comparative Overview

The primary challenge in working with 3-Methyl-2-(piperidin-1-YL)-3H-indole lies in its synthesis. The construction of the 2,3-disubstituted indole core is a well-explored area of organic chemistry, with several powerful methods at the disposal of the synthetic chemist.[2][3][4] The choice of synthetic route will profoundly impact the feasibility, yield, and scalability of producing the target molecule. Here, we compare the most pertinent approaches.

The Classic Approach: Fischer Indole Synthesis

The Fischer indole synthesis, a venerable and versatile method, stands as a primary candidate for the synthesis of 2,3-disubstituted indoles.[5][6] This reaction involves the acid-catalyzed cyclization of an arylhydrazone, which is typically formed in situ from an arylhydrazine and a ketone or aldehyde.[7]

Conceptual Pathway for 3-Methyl-2-(piperidin-1-YL)-3H-indole:

A plausible Fischer indole synthesis approach would involve the reaction of phenylhydrazine with a ketone precursor bearing the desired piperidinyl and methyl groups.

Sources

• 1. One-Pot Synthesis of 2-Amino-indole-3-carboxamide and Analogous - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Synthesis of 2,3-disubstituted indoles via a tandem reaction - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. 2,3-Disubstituted indoles from olefins and hydrazines via tandem hydroformylation–Fischer indole synthesis and skeletal rearrangement - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
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Safety & Regulatory Compliance

Personal protective equipment for handling 3-Methyl-2-(piperidin-1-YL)-3H-indole

Essential Safety and Handling Guide for 3-Methyl-2-(piperidin-1-YL)-3H-indole

This document provides essential, immediate safety and logistical information for the handling and disposal of 3-Methyl-2-(piperidin-1-YL)-3H-indole. As a novel or specialized chemical, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, this guide is synthesized from the safety profiles of its core structural components: the indole ring and the piperidine moiety. This procedural guidance is designed to empower researchers, scientists, and drug development professionals to operate with the highest degree of safety.

Hazard Synthesis and Risk Assessment

3-Methyl-2-(piperidin-1-YL)-3H-indole is a heterocyclic compound that combines the structural features of both indole and piperidine. A thorough risk assessment must assume the hazards associated with both parent structures.

• Indole Derivatives : Compounds in this class can be irritants to the skin, eyes, and respiratory system.[1][2] Depending on the substitution pattern, they can also possess other toxicological properties.

• Piperidine Derivatives : Piperidine itself is a highly flammable, toxic, and corrosive substance capable of causing severe skin burns and eye damage.[3] Its derivatives, such as 3-Methylpiperidine, are also classified as harmful if swallowed and are known skin, eye, and respiratory irritants.[4][5] Aromatic amines, a related class of compounds, are noted for their potential to be readily absorbed through the skin, presenting significant health hazards.[6]

Given this profile, 3-Methyl-2-(piperidin-1-YL)-3H-indole must be handled as a potentially toxic, corrosive, and irritating compound with a significant risk of dermal absorption. All operations should be conducted with the assumption that the compound is hazardous.

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE strategy is mandatory to create a reliable barrier against exposure. The selection of PPE must be based on a thorough, task-specific risk assessment.

Protection Type	Recommended Equipment	Causality and Rationale
Eye and Face Protection	Chemical safety goggles and a full-face shield.	Provides comprehensive protection against splashes, aerosols, and fine particles that could cause severe eye damage. Standard safety glasses are insufficient.[6][7][8]
Hand Protection	Chemical-resistant nitrile or neoprene gloves. Double-gloving is strongly recommended.	Prevents direct skin contact, which is a primary exposure route.[6] Double-gloving provides an additional layer of protection against tears and permeation, especially during extended handling.
Body Protection	Chemical-resistant lab coat, disposable coveralls ("bunny suit"), and closed-toe shoes.	Shields the body from accidental spills and contamination.[6][7] Disposable coveralls are essential for full-body protection and simplified decontamination.
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges.	Required when handling the compound outside of a certified chemical fume hood, during spill cleanup, or when aerosols or dust may be generated.[4][6] Surgical masks offer no protection.[9]

Operational Plan: A Step-by-Step Protocol

A systematic approach is essential for safely managing this compound from receipt to disposal.

Pre-Handling and Engineering Controls

• Ventilation : All handling of 3-Methyl-2-(piperidin-1-YL)-3H-indole, including weighing, transfers, and solution preparation, MUST be conducted within a properly functioning and certified chemical fume hood.[1][6]

• Safety Equipment Verification : Before beginning work, ensure that a safety shower, eyewash station, and a spill kit are unobstructed and fully operational.[4] The spill kit should contain absorbent materials and designated waste disposal bags.[6]

• Area Designation : Clearly designate the work area where the compound will be handled to prevent cross-contamination of other lab spaces.

Safe Handling Workflow

• Donning PPE : Put on all required PPE as specified in the table above before entering the designated handling area.

• Weighing and Transfer : Conduct all weighing and transfers of the solid material within the chemical fume hood to prevent the inhalation of any airborne particles.[6] Use spark-proof tools if the material is determined to be flammable.[5][10]

• Solution Preparation : When dissolving the solid, add it slowly to the solvent to prevent splashing. Keep containers tightly closed when not in use.[4]

• Grounding : For transfers of larger quantities, ensure containers and receiving equipment are properly grounded to prevent static discharge, which can be an ignition source.[1]

Post-Handling Decontamination

• Surface Decontamination : Thoroughly decontaminate all surfaces, glassware, and equipment that came into contact with the chemical using an appropriate cleaning agent.

• Doffing PPE : Remove PPE in the correct order (e.g., gloves first) to avoid cross-contamination. Dispose of all single-use items in a designated hazardous waste container.[6]

• Personal Hygiene : Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[1][6]

Visualization: PPE Selection Workflow

The following diagram outlines the decision-making process for ensuring the appropriate level of personal protective equipment is used.

Caption: PPE Selection Workflow for Handling the Target Compound.

Emergency Response Protocol

Immediate and correct action is critical in the event of an accidental exposure.

Exposure Route	Immediate Action Protocol
Inhalation	Move the affected person to fresh air immediately. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5][11]
Skin Contact	Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes.[5][11] Seek immediate medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[11] Remove contact lenses if present and easy to do. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[1][5] Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention immediately.[5][11]

Disposal Plan

Improper disposal of this compound and its associated waste can cause environmental harm and is a regulatory violation.

• Waste Classification : All waste materials, including the compound itself, empty containers, and contaminated PPE, must be treated as hazardous waste.

• Solid Waste : Collect excess solid compound and contaminated disposables (e.g., gloves, weigh paper, coveralls) in a clearly labeled, sealed hazardous waste container.[4]

• Liquid Waste : Collect solutions containing the compound in a dedicated, labeled, and sealed hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Final Disposal : All hazardous waste must be disposed of through a licensed environmental waste disposal company, in strict accordance with all federal, state, and local regulations.[6]

References

• Personal protective equipment for handling 1H-Isoindole-1,3-diamine. Benchchem.
• Personal protective equipment for handling Indole-propylamine. Benchchem.
• SAFETY DATA SHEET - Sigma-Aldrich. Sigma-Aldrich.
• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
• 3-Methylpiperidine Safety D
• SAFETY DATA SHEET - Fisher Scientific (3-Methylpiperidine). Fisher Scientific.
• 2 - SAFETY DATA SHEET (3-Methylpiperidine). Thermo Fisher Scientific.
• SAFETY DATA SHEET - TCI Chemicals. TCI Chemicals.
• 8 Types of PPE to Wear When Compounding Hazardous Drugs. Provista.
• Personal Protective Equipment for Use in Handling Hazardous Drugs. Centers for Disease Control and Prevention.
• Guidance for Selection of Personal Protective Equipment for MDI Users. American Chemistry Council.
• Safety Data Sheet - Cayman Chemical (Indole-3-carboxaldehyde). Cayman Chemical.
• 3-[(2-Methylpiperidin-1-yl)methyl]-1H-indole - Exposure. EPA.
• Piperidine - SAFETY D

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